![molecular formula C11H8ClN5 B3035116 7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine CAS No. 303145-62-2](/img/structure/B3035116.png)
7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
Overview
Description
The compound “7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine” is a derivative of the [1,2,4]-triazolo[1,5-a]pyrimidine class . This class of compounds has been reported to exhibit significant antiepileptic activity . The pyrimidine-7-one moiety is considered an essential “active core” for this activity .
Synthesis Analysis
The synthesis of [1,2,4]-triazolo[1,5-a]pyrimidine derivatives involves aromatic nucleophilic substitution . The process typically involves the reaction of a starting compound with different amines and triazole-2-thiol .Molecular Structure Analysis
The molecular structure of [1,2,4]-triazolo[1,5-a]pyrimidine derivatives has been characterized using various spectroscopic techniques, including 1H NMR, 13C NMR, HRMS, and IR . In some cases, the structure is further confirmed through single-crystal X-ray diffraction measurements .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of [1,2,4]-triazolo[1,5-a]pyrimidine derivatives typically involve aromatic nucleophilic substitution . This process involves the reaction of a starting compound with different amines and triazole-2-thiol .Physical And Chemical Properties Analysis
The physical and chemical properties of [1,2,4]-triazolo[1,5-a]pyrimidine derivatives can be characterized using various spectroscopic techniques, including 1H NMR, 13C NMR, HRMS, and IR .Scientific Research Applications
Microwave-Mediated Synthesis
This compound can be synthesized using a catalyst-free, additive-free, and eco-friendly method under microwave conditions . This tandem reaction involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time .
Pharmacological Potentials
Triazole compounds, including “7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine”, are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities . They are found in numerous drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular .
Antitumor Activity
Polycyclic systems containing [1,2,4]triazolo[1,5-a]pyrimidine moiety are reported as antitumor .
Treatment of Alzheimer’s Disease
These compounds can be used for the treatment of Alzheimer’s disease .
Treatment of Insomnia
They can also be used in the treatment of insomnia .
Antimicrobial Agents in Agriculture
A series of novel quinazolin-4(3H)-one derivatives containing a 1,2,4-triazolo[1,5-a]pyrimidine moiety were designed, synthesized and evaluated as antimicrobial agents in agriculture .
Antimalarial Activity
This compound can be used as a reactant for the synthesis of dihydroorotate dehydrogenase inhibitors with antimalarial activity .
HIV TAR RNA Binding
Investigations of the pharmacological activity caused by binding to HIV TAR RNA have been conducted .
Mechanism of Action
Target of Action
The compound 7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine is a member of the [1,2,4]triazolo[1,5-a]pyrimidines (TPs) family . TPs have been found to interact with various targets, including enzymes like acetolactate synthase (AHAS) , cyclin-dependent kinase 2 (CDK2) , and others . These targets play crucial roles in various biological processes, including cell division, DNA replication, and metabolic pathways .
Mode of Action
For instance, some TPs inhibit the enzyme AHAS, which is involved in the biosynthesis of branched-chain amino acids . Others have been found to inhibit CDK2, a key regulator of the cell cycle .
Biochemical Pathways
The biochemical pathways affected by this compound would depend on its specific targets. For example, if it targets AHAS, it would affect the biosynthesis of branched-chain amino acids . If it targets CDK2, it would impact the cell cycle
Result of Action
The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. For instance, inhibition of AHAS could lead to a decrease in the levels of branched-chain amino acids . Inhibition of CDK2 could lead to cell cycle arrest . The compound has also shown cytotoxic activities against certain cancer cell lines .
properties
IUPAC Name |
7-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClN5/c12-8-3-1-7(2-4-8)9-5-6-14-11-15-10(13)16-17(9)11/h1-6H,(H2,13,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGAHOXQWNVTLNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=NC3=NC(=NN23)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClN5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601196725 | |
Record name | 7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601196725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
CAS RN |
303145-62-2 | |
Record name | 7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=303145-62-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-(4-Chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601196725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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